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Compound of Interest

Compound Name: Stearyl arachidate

Cat. No.: B1580752

An In-depth Technical Guide to Stearyl Arachidate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stearyl arachidate, a saturated wax ester, is a compound of interest in various scientific
disciplines, including pharmaceutical sciences and materials research. This technical guide
provides a comprehensive overview of its fundamental chemical properties, including its CAS
number and molecular formula. While specific biological activities and roles in signaling
pathways are not extensively documented in current literature, this paper aims to provide a
foundational understanding by summarizing its known characteristics and presenting
generalized experimental workflows relevant to its analysis.

Chemical Identity

Stearyl arachidate is the ester formed from stearyl alcohol (1-octadecanol) and arachidic acid
(eicosanoic acid).
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Identifier Value Reference
CAS Number 22432-79-7 [112][3114]
Molecular Formula C38H7602 [1]

Octadecyl icosanoate,

Eicosanoic acid, octadecyl
Synonyms o )

ester, Arachidic acid stearyl

ester

Physicochemical Properties

A summary of the key physicochemical properties of stearyl arachidate is presented below.
This data is crucial for its handling, formulation, and analysis.

Property Value Reference
Molecular Weight 565.01 g/mol

Appearance Solid (at room temperature)

Storage Temperature -20°C

Potential Applications in Research and
Development

While specific applications in drug development are not well-documented for stearyl
arachidate itself, related long-chain fatty acids and esters are utilized in pharmaceutical
formulations. Stearic acid, a precursor, is widely used as a lubricant and in the production of
tablets and capsules. It also finds use in creams and ointments as an emulsifier. Given its waxy
nature, stearyl arachidate may be explored for similar applications, such as in controlled-
release formulations or as a component in topical preparations.

Experimental Protocols: A Generalized Approach

Detailed experimental protocols for stearyl arachidate are not readily available. However,
based on standard analytical techniques for similar lipid molecules, a general workflow for its
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characterization and quantification can be proposed.

Purity and Identity Confirmation

The purity and identity of a stearyl arachidate sample can be ascertained using a combination
of chromatographic and spectroscopic techniques.

e High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method,
coupled with a suitable detector such as a Charged Aerosol Detector (CAD) or a Mass
Spectrometer (MS), can be developed to determine the purity of stearyl arachidate.

o Gas Chromatography (GC): Following hydrolysis and methylation, the constituent fatty acid
(arachidic acid) and fatty alcohol (stearyl alcohol) can be analyzed by GC to confirm the
composition.

e Mass Spectrometry (MS): Direct infusion or LC-MS can provide the molecular weight of the
parent ion, confirming the identity of the compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy can be
used to elucidate the chemical structure of stearyl arachidate, confirming the ester linkage
and the lengths of the alkyl chains.

Logical Workflow for Quality Control

The following diagram illustrates a generalized workflow for the quality control of a stearyl
arachidate sample, from initial reception to final characterization.
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Stearyl Arachidate Quality Control Workflow

Sample Reception and Initial Assessment

Receive Stearyl Arachidate Sample

'

Physical Characterization
(Appearance, Color)

Chromatographic Analysis

Purity Determination by HPLC-CAD/MS

‘

Compositional Analysis by GC-FID/MS
(after hydrolysis and derivatization)

Spectroscopi¢ Confirmation

Identity Confirmation by Mass Spectrometry

'

Structural Elucidation by NMR

Generate Certificate of Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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